Cas no 2305079-71-2 (5-Exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester)

5-Exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester is a bicyclic compound featuring a rigid azabicyclo[4.1.0]heptane scaffold with an exo-hydroxy group and a tert-butyl ester moiety. This structure imparts steric and electronic properties that make it valuable in synthetic chemistry, particularly in the development of constrained peptidomimetics and bioactive molecules. The tert-butyl ester enhances stability and facilitates selective deprotection under mild conditions. The exo-hydroxy group offers a handle for further functionalization, enabling diverse derivatization strategies. Its stereochemical rigidity supports the study of structure-activity relationships in medicinal chemistry. The compound is commonly employed as a building block in the synthesis of complex heterocycles and pharmacologically relevant intermediates.

5-Exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester structure

2305079-71-2 structure

Product Name:5-Exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester

CAS No:2305079-71-2

MF:C₁₁H₁₉NO₃

MW:213.273463487625

MDL:MFCD31693632

CID:4778382

Update Time:2026-02-27

5-Exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

- 5-exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
- Rel-tert-butyl (1R,5R,6S)-5-hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylate
- 5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
- 5-Exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester
- MDL： MFCD31693632
- Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-5-7-4-8(7)9(13)6-12/h7-9,13H,4-6H2,1-3H3/t7-,8-,9-/m0/s1
- InChI Key： YLHSUKDRBRKUDQ-CIUDSAMLSA-N
- SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]2C[C@@H]21

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 272
XLogP3: 0.9
Topological Polar Surface Area: 49.8

5-Exo-Hydroxy-3-azabicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1382-1g	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	96%	1g	13399.07CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1382-5g	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	96%	5g	46896.74CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1382-500mg	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	96%	500mg	7123.56CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1382-250mg	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	96%	250mg	3985.8CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1382-100mg	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	96%	100mg	2416.92CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R1382-50mg	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	96%	50mg	1679.12CNY	2021-05-08
eNovation Chemicals LLC	D969452-100mg	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	95%	100mg	$325	2024-07-28
eNovation Chemicals LLC	D969452-250mg	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	95%	250mg	$525	2024-07-28
eNovation Chemicals LLC	D969452-500mg	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	95%	500mg	$940	2024-07-28
eNovation Chemicals LLC	D969452-1g	5-exo-Hydroxy-3-aza-bicyclo[4.1.0]heptane-3-carboxylic acid tert-butyl ester	2305079-71-2	95%	1g	$1765	2024-07-28